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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chloropinacolone (CAS No: 13547-70-1), a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds. This document collates available data on its

melting point, boiling point, and other significant physical characteristics to support research

and development activities.

Core Physical Properties
1-Chloropinacolone, also known as 1-chloro-3,3-dimethyl-2-butanone, is typically a colorless

to light yellow liquid under standard conditions.[1][2] Its key physical properties are summarized

in the table below, providing a quick reference for laboratory and process development

applications.
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Property Value Source(s)

Melting Point -13 °C (lit.) [2][3][4]

-12.6 °C [1]

Boiling Point 170-173 °C (lit.) [2][3][4]

60.5 °C [5]

Density 1.025 g/mL at 25 °C (lit.) [3]

1.1273 g/cm³ at 20 °C [1]

Refractive Index n20/D 1.442 (lit.) [3]

Flash Point 153 °F (67.2 °C) [2][3]

Water Solubility Not miscible / Slightly soluble [1][3]

Vapor Pressure 1.4 mmHg at 25 °C [1]

Note: The boiling point of 60.5 °C reported by one source appears to be an outlier when

compared to other sources.

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 1-
Chloropinacolone are not extensively detailed in the reviewed literature. The values are

consistently cited as "(lit.)", indicating they are well-established in chemical literature. Standard

laboratory procedures, such as those outlined in pharmacopeias or standard chemical testing

guidelines, would be employed for their determination.

The synthesis of 1-Chloropinacolone, however, is well-documented. A common method

involves the chlorination of pinacolone. The general workflow for this synthesis is illustrated

below.
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General Synthesis Workflow of 1-Chloropinacolone
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Caption: General synthesis workflow for 1-Chloropinacolone production.

This process typically involves the direct chlorination of pinacolone, often at low temperatures

to control the formation of isomers such as 2-chloropinacolone.[6] The reaction is commonly

carried out in a solvent like methanol.[7] Following the reaction, the product is purified, usually

by vacuum distillation, to achieve high purity.[6]

Signaling Pathways
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There is no information available in the reviewed literature to suggest that 1-Chloropinacolone
is directly involved in specific biological signaling pathways. Its primary role in the scientific and

industrial sectors is that of a chemical intermediate used in the synthesis of more complex

molecules, which may themselves have biological activity.[3] For instance, it is a building block

for certain triazole compounds with antifungal or other biological activities.[3]

Conclusion
1-Chloropinacolone is a well-characterized chemical intermediate with established physical

properties. While specific experimental protocols for determining its melting and boiling points

are not readily available, the accepted values are consistent across multiple sources. The

synthesis of this compound is a standard industrial process, and its primary utility lies in its role

as a precursor for various bioactive molecules. This guide provides the essential physical data

and a general understanding of its synthesis to aid researchers and developers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081408#1-chloropinacolone-physical-properties-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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